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Compound of Interest

Compound Name: 3,5-Dimethylcyclohexanone

Cat. No.: B1585822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of 3,5-
dimethylcyclohexanone, a valuable intermediate in organic synthesis, through the oxidation

of 3,5-dimethylcyclohexanol. Two primary methods are presented: a classical approach using a

chromium-based oxidizing agent and a milder alternative, the Swern oxidation. These protocols

are intended to offer researchers reliable and reproducible methods for this key chemical

transformation.

Introduction
The oxidation of secondary alcohols to ketones is a fundamental reaction in organic chemistry,

crucial for the synthesis of a wide array of molecules, including pharmaceuticals and

fragrances.[1][2] 3,5-Dimethylcyclohexanone, a derivative of cyclohexanone, serves as a

versatile building block in the synthesis of more complex organic structures.[3][4] The choice of

oxidizing agent is critical and depends on the substrate's sensitivity to acidic or harsh

conditions and the desired scale of the reaction. This document details two distinct and

effective methods for the preparation of 3,5-dimethylcyclohexanone from its corresponding

alcohol precursor.

Method 1: Chromic Acid Oxidation
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Chromic acid and its derivatives are powerful oxidizing agents capable of efficiently converting

secondary alcohols to ketones.[1][5] This protocol utilizes sodium dichromate in the presence

of sulfuric acid, a common and cost-effective method for this type of transformation.
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Caption: General reaction scheme for the oxidation of 3,5-dimethylcyclohexanol.

Experimental Protocol
This protocol is adapted from a known procedure for the synthesis of 3,5-
dimethylcyclohexanone.[6]

Materials:
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Reagent/Solvent
Molecular Weight (
g/mol )

Quantity Moles (approx.)

3,5-

dimethylcyclohexanol
128.21 128 g 1.0

Sodium Dichromate

(Na₂Cr₂O₇)
261.97 119 g 0.45

Concentrated Sulfuric

Acid
98.08 162 mL -

Glacial Acetic Acid 60.05 50 mL -

Benzene 78.11 500 mL -

Water 18.02 500 mL -

Procedure:

Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer, thermometer,

dropping funnel, and reflux condenser, combine 128 g of 3,5-dimethylcyclohexanol and 500

mL of benzene.[6]

Preparation of Oxidizing Solution: In a separate beaker, prepare a mixture of 119 g of

sodium dichromate, 500 mL of water, 162 mL of concentrated sulfuric acid, and 50 mL of

glacial acetic acid.[6]

Addition of Oxidant: While stirring and cooling the reaction flask in an ice bath, slowly add

the oxidizing solution dropwise, ensuring the temperature does not exceed 10 °C.[6]

Reaction: Continue stirring the mixture at 10 °C for an additional 3 hours.[6]

Work-up:

Separate the organic phase.

Dilute the aqueous phase with 130 mL of water and extract with benzene.

Combine all organic phases and wash until neutral.
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Concentrate the organic phase under reduced pressure.[6]

Purification: Distill the residue over a Widmer column to obtain pure 3,5-
dimethylcyclohexanone.[6] A reported yield for this procedure is 102.7 g.[6]

Safety Precautions:
Chromium compounds are highly toxic and carcinogenic. Handle with extreme care in a well-

ventilated fume hood and wear appropriate personal protective equipment (PPE), including

gloves and safety glasses.

Concentrated sulfuric acid is highly corrosive. Handle with care.

Benzene is a known carcinogen and is flammable. Use in a fume hood and away from

ignition sources.

Method 2: Swern Oxidation
The Swern oxidation is a mild and efficient method for converting primary and secondary

alcohols to aldehydes and ketones, respectively, without the use of heavy metals.[7][8] It

utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride at low temperatures, followed by

the addition of a hindered organic base such as triethylamine.[7]

Reaction Workflow
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Caption: Experimental workflow for the Swern oxidation.
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Experimental Protocol
This is a general protocol that can be adapted for the oxidation of 3,5-dimethylcyclohexanol.

Materials:

Reagent/Solvent Molar Ratio (relative to alcohol)

Oxalyl Chloride 1.5 eq.

Dimethyl Sulfoxide (DMSO) 2.5 eq.

3,5-dimethylcyclohexanol 1.0 eq.

Triethylamine (TEA) 5.0 eq.

Dichloromethane (DCM), anhydrous -

Procedure:

Preparation of Activated DMSO: To a solution of oxalyl chloride (1.5 eq.) in anhydrous

dichloromethane (DCM) cooled to -78 °C (dry ice/acetone bath) under an inert atmosphere,

slowly add a solution of anhydrous DMSO (2.5 eq.) in anhydrous DCM. Stir the mixture for

15 minutes.

Addition of Alcohol: Slowly add a solution of 3,5-dimethylcyclohexanol (1.0 eq.) in anhydrous

DCM to the reaction mixture at -78 °C. Stir for 30 minutes.

Addition of Base: Slowly add triethylamine (5.0 eq.) to the reaction mixture. Continue stirring

at -78 °C for another 30 minutes.

Work-up:

Remove the cooling bath and allow the reaction to warm to room temperature.

Quench the reaction with water.

Transfer the mixture to a separatory funnel and separate the layers.

Extract the aqueous layer with DCM.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate

under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to yield

3,5-dimethylcyclohexanone.

Safety Precautions:
The Swern oxidation generates carbon monoxide, a toxic gas, and dimethyl sulfide, which

has a strong, unpleasant odor.[7] This reaction must be performed in a well-ventilated fume

hood.

Oxalyl chloride is corrosive and reacts violently with water. Handle with care.

The reaction is exothermic and must be maintained at low temperatures to avoid side

reactions.

Product Characterization
The final product, 3,5-dimethylcyclohexanone, can be characterized by various spectroscopic

methods.

Physical and Chemical Properties:

Property Value

Molecular Formula C₈H₁₄O[3]

Molecular Weight 126.20 g/mol [3]

Appearance Colorless liquid[4]

Boiling Point 182.5 °C at 760 mmHg

CAS Number 2320-30-1

Spectroscopic Data:
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Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic strong absorption

band for the carbonyl (C=O) stretch, typically in the range of 1710-1720 cm⁻¹.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) at m/z =

126.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the structure of the product by analyzing the chemical shifts and coupling

constants of the protons and carbons.

By following these detailed protocols, researchers can effectively synthesize 3,5-
dimethylcyclohexanone for use in further synthetic applications. The choice between the two

methods will depend on the specific requirements of the synthesis, including scale, available

equipment, and the presence of other functional groups in the starting material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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